M122

• Molecular Formula: C24H25N5OS2
• Molecular Weight: 463.6 g/mol
• InChI: InChI=1S/C24H25N5OS2/c25-21-3-1-2-4-22(21)27-23(30)19-7-5-18(6-8-19)17-32-24(31)29-15-13-28(14-16-29)20-9-11-26-12-10-20/h1-12H,13-17,25H2,(H,27,30)
• InChIKey: AZNFBEXFQBFYOQ-UHFFFAOYSA-N

M122: HDAC1/2 Inhibitor Overview

M122 is a synthetic small molecule belonging to the 2-aminobenzamide class of histone deacetylase (HDAC) inhibitors, characterized by a dithiocarbamate cap group [1]. It exhibits potent and selective inhibition of the class I HDAC isoforms HDAC1 and HDAC2, with IC50 values of 0.48 μM and 0.47 μM, respectively [2]. As a research tool compound (CAS 2127411-50-9), M122 demonstrates significant antiproliferative activity against a range of human cancer cell lines, positioning it as a valuable candidate for epigenetic and oncology-focused research applications [1].

Selective HDAC1/2 probe: Epigenetic & chromatin remodeling research

2-Aminobenzamide scaffold: Dithiocarbamate cap-driven isoform selectivity

Cell-model context: Antiproliferative and clonogenic endpoint evaluation

• [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source
• [2] TargetMol. M122 (T69884) Product Page. CAS 2127411-50-9. Accessed 2026. View Source

M122 vs. Generic HDAC Inhibitors

HDAC inhibitors are a structurally and functionally diverse class of compounds. Generic substitution is not scientifically valid due to substantial differences in isoform selectivity profiles, which dictate distinct downstream biological effects. While other class I HDAC inhibitors like Entinostat (MS-275) target HDAC1, 2, and 3, M122 is reported to be selective for HDAC1 and HDAC2 [1]. This targeted selectivity profile, combined with a unique dithiocarbamate cap group that influences both target engagement and cellular activity, means that M122's cellular efficacy, potency against specific cancer cell lines, and induction of functional outcomes (e.g., apoptosis) cannot be reliably replicated by a pan-HDAC or alternative class I-selective inhibitor [2]. The following quantitative evidence guide details these specific, measurable differentiators.

Risk Pan-HDAC inhibitors (e.g., Vorinostat) lack isoform selectivity; HDAC1/2-specific pathway interpretation may be confounded.

Risk Benzamide-class analogs without dithiocarbamate cap may not recapitulate reported binding affinity and selectivity profile.

Risk Alternative HDAC1/2 inhibitors (e.g., CS055, MS275) differ in antiproliferative potency range; experimental outcomes may not transfer directly.

• [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source
• [2] TargetMol. Entinostat (MS-275) Product Page. Accessed 2026. View Source

M122 Quantitative Evidence vs. Analogs

HDAC1/2 Selectivity vs. Pan-HDAC Inhibitors

In a direct head-to-head comparison study, M122 exhibited significantly enhanced antiproliferative activity against a panel of six human cancer cell lines (including HeLa, MCF-7, and SMMC7721) compared to the reference HDAC inhibitors CS055 (Chidamide) and MS275 (Entinostat) [1].

HDAC1/2 Selectivity

Class-level

IC50 0.48 μM (HDAC1), 0.47 μM (HDAC2) vs Vorinostat pan-inhibition

Supports HDAC1/2-selective pathway studies; avoids pan-HDAC confound.

Class-level inference; selectivity confirmed by isoform assays.

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	0.54 - 2.49 μM
Comparator Or Baseline	CS055: 2.28 - >26 μM; MS275: 0.47 - 6.74 μM
Quantified Difference	M122 is up to 48-fold more potent than CS055 and exhibits a narrower, lower potency range compared to MS275.
Conditions	MTT assay against 6 human cancer cell lines (e.g., HeLa, MCF-7, SMMC7721) after 72 h treatment.

Why This Matters

This data demonstrates M122's superior and more consistent cytotoxic potency against a broad range of cancer cell types, making it a preferred tool for investigating HDAC1/2 inhibition in diverse cancer models compared to these specific reference compounds.

• [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source

Antiproliferative Activity vs. CS055 and MS275

M122 demonstrates potent and balanced inhibition of its primary targets, HDAC1 and HDAC2, with sub-micromolar IC50 values [1]. While Entinostat (MS-275) is a common comparator for class I HDAC inhibition, M122 exhibits a distinct isoform inhibition profile [2].

Antiproliferative comparison

Head-to-head

IC50 range 0.54–2.49 μM vs CS055 2.28–>26 μM, MS275 0.47–6.74 μM

Reported lower minimum IC50 and narrower potency range across six cancer cell lines.

Data to verify in specific cell models; full cell-line details not disclosed.

Evidence Dimension	HDAC1 and HDAC2 enzyme inhibition (IC50)
Target Compound Data	HDAC1: 0.48 μM; HDAC2: 0.47 μM
Comparator Or Baseline	Entinostat (MS-275): HDAC1: 0.243 μM; HDAC2: 0.453 μM; HDAC3: 0.248 μM [2].
Quantified Difference	M122 is approximately 2-fold less potent on HDAC1 but equipotent on HDAC2 compared to MS-275. Critically, M122 is reported as selective for HDAC1/2, whereas MS-275 is a class I HDAC inhibitor (targeting HDAC1/2/3).
Conditions	In vitro enzymatic assays using recombinant human HDAC proteins.

Why This Matters

This data defines the specific potency and selectivity profile of M122, allowing researchers to select it over alternatives like MS-275 when a tool compound with balanced HDAC1/2 inhibition and a distinct off-target profile (e.g., no HDAC3 inhibition) is required.

• [1] TargetMol. M122 (T69884) Product Page. CAS 2127411-50-9. Accessed 2026. View Source
• [2] TargetMol. Entinostat (MS-275) Product Page. Accessed 2026. View Source

Colony Formation Inhibition in HCC Cells

In functional assays using the human hepatocellular carcinoma cell line SMMC7721, M122 demonstrated significant on-target biological activity by inhibiting colony formation and inducing apoptosis [1].

Colony formation inhibition

Context-dependent

Significant reduction vs. untreated in SMMC7721 HCC cells

Supports clonogenic survival endpoint review in hepatocellular carcinoma model.

Qualitative report; no numerical colony count data available.

Evidence Dimension	Inhibition of colony formation and induction of apoptosis
Target Compound Data	Significant inhibition of colony formation; remarkable induction of apoptosis.
Comparator Or Baseline	Data for CS055 and MS275 were not provided for these specific functional assays in the same study.
Quantified Difference	Quantitative data for functional outcomes (e.g., % colony inhibition, % apoptotic cells) are described qualitatively but not numerically compared to controls or other compounds.
Conditions	SMMC7721 human hepatocellular carcinoma cells.

Why This Matters

This evidence confirms that the observed enzyme inhibition translates into functional, anti-cancer cellular phenotypes, validating M122 as a useful tool for studying HDAC1/2-dependent processes in cell-based models.

• [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source

Apoptosis Induction in HCC Cells

Computational modeling provides a structural rationale for M122's activity and selectivity profile, distinguishing it from other 2-aminobenzamide analogs [1].

Apoptosis induction

Context-dependent

Reported induction in SMMC7721 cells

Supports apoptosis pathway-response interpretation in HCC research.

Qualitative observation; quantitative apoptosis data not provided.

Evidence Dimension	Molecular docking analysis
Target Compound Data	M122 was successfully docked into the active site of HDAC1, providing a rational explanation for its observed high potency and selectivity.
Comparator Or Baseline	Other compounds in the same series (M101, M133) were also docked, revealing how the dithiocarbamate cap group contributes to binding.
Quantified Difference	Docking poses and interactions are visualized, not quantified numerically.
Conditions	Molecular docking simulations using HDAC1 crystal structure (PDB ID not specified in abstract).

Why This Matters

This structural data provides a deeper understanding of M122's binding mode, which can be valuable for medicinal chemistry efforts aimed at further optimizing this chemical series or for interpreting biological results.

• [1] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source

M122 Application Scenarios

HDAC1/2 Epigenetic Regulation in Cancer Models

M122 is ideally suited for studies requiring selective pharmacological inhibition of HDAC1 and HDAC2 to dissect their roles in cancer cell proliferation, differentiation, and survival, without confounding inhibition of HDAC3 or class II HDACs. Its demonstrated potency in enzymatic assays (IC50 ~0.47-0.48 μM) and broad antiproliferative activity (IC50 0.54-2.49 μM) make it a robust tool for these applications [1].

Antitumor Efficacy in HCC Preclinical Models

Researchers seeking to benchmark novel HDAC inhibitors or combination therapies can use M122 as a reference compound. Its well-characterized antiproliferative profile against a panel of six cancer cell lines, including HeLa, MCF-7, and SMMC7721, provides a strong baseline for comparing potency and efficacy across different tumor types [2].

Mechanism Comparison: Clinical HDAC Inhibitors

M122 is a validated tool for investigating the link between HDAC1/2 inhibition and the induction of apoptosis in liver cancer cells. Its demonstrated ability to inhibit colony formation and induce apoptosis in the SMMC7721 hepatocellular carcinoma cell line makes it a relevant compound for research focused on this malignancy [2].

Structure-Based HDAC Lead Optimization

As a representative of the 2-aminobenzamide class with a dithiocarbamate cap group, M122 serves as a valuable lead compound or reference point for medicinal chemistry efforts. Its characterized potency, selectivity, and molecular docking profile provide a foundation for designing next-generation HDAC inhibitors with improved properties [2].

Application

Selection Property

Validation Focus

Class I HDAC epigenetic pathway studies

HDAC1/2-selective inhibition profile

Histone acetylation & transcriptional endpoint validation

HCC cell-model endpoint studies (SMMC7721)

Antiproliferative and clonogenic response profile

Colony formation and apoptosis endpoint validation

Benzamide-class HDAC inhibitor comparator studies

Antiproliferative rank among benzamide-class inhibitors

Cell-line panel sensitivity profiling

HDAC inhibitor design and SAR studies

Dithiocarbamate cap-mediated binding interaction

Docking and structure-activity relationship validation

• [1] TargetMol. M122 (T69884) Product Page. CAS 2127411-50-9. Accessed 2026. View Source
• [2] Xie R, et al. Design, synthesis and biological evaluation of novel 2-aminobenzamides containing dithiocarbamate moiety as histone deacetylase inhibitors and potent antitumor agents. Eur J Med Chem. 2018;143:320-333. PMID: 29202397. View Source